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Compound of Interest

Compound Name: DL-Glyceraldehyde-2-13C

Cat. No.: B583784 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling DL-Glyceraldehyde-2-13C. The

following procedures are based on safety data for DL-Glyceraldehyde and general best

practices for handling stable isotopically labeled compounds. While the 13C isotope is stable

and does not present a radiological hazard, the chemical properties of DL-Glyceraldehyde

necessitate careful handling to ensure personnel safety and prevent sample contamination.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure safety.

The following table summarizes the recommended PPE for handling DL-Glyceraldehyde.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required when there is a risk of

splashing.[1][2][3]

Must comply with OSHA 29

CFR 1910.133 or equivalent

standards.[1][3]

Hands Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended. Latex

gloves offer inadequate

protection.[1][2] For prolonged

or repeated contact, select

gloves based on the specific

solvent used.

Body
Laboratory coat, apron, or

coveralls.

Should be made of appropriate

materials like polypropylene to

provide additional protection.

[1][2]

Respiratory

Not generally required for

small quantities in a well-

ventilated area.[4][5][6]

If dusts are generated or

ventilation is inadequate, a

NIOSH-approved N95 (US) or

P1 (EN 143) dust mask or a

respirator may be necessary.

[4]

Physical and Chemical Properties
The following table summarizes key quantitative data for DL-Glyceraldehyde.
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Property Value

Molecular Formula C3H6O3 (for the non-labeled monomer)

Melting Point 138 °C / 280.4 °F (for the dimer)[7]

Intraperitoneal LD50 (rat) 2000 mg/kg[8]

Occupational Exposure Limits (OSHA PEL,

NIOSH REL, ACGIH TLV)
No data available[9]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling DL-
Glyceraldehyde-2-13C from receipt to disposal. Adherence to this workflow is crucial for

maintaining a safe laboratory environment.
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Caption: Workflow for the safe handling of DL-Glyceraldehyde-2-13C.
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Hierarchy of Controls for Exposure Management
To effectively manage potential hazards associated with DL-Glyceraldehyde-2-13C, a

hierarchy of controls should be implemented. This approach prioritizes the most effective

control measures.

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.
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Detailed Operational and Disposal Plan
Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed, original container in a cool, dry, and well-

ventilated area.[9][10] The recommended storage temperature is often 2-8 °C.[4] Keep away

from incompatible materials such as strong oxidizing agents.[7][8]

Handling Procedures
Ventilation: Always handle DL-Glyceraldehyde-2-13C in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[9][10]

Avoid Dust: As DL-Glyceraldehyde is a solid, minimize the generation of dust during

handling.[4][10]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[9][10] Contaminated work clothes should be laundered

separately.[10]

Spill Response:

Minor Spills: For small, dry spills, carefully sweep or vacuum the material and place it in a

sealed container for disposal.[4][10] Avoid generating dust.

Major Spills: In the event of a larger spill, evacuate the area and alert emergency

personnel.[8] Proper respiratory protection may be required for cleanup.[2] Prevent the

material from entering drains or waterways.[9][10]

Disposal Plan
Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a designated, labeled, and sealed container.[9][10]

Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal

regulations.[5][8][9] Consult with your institution's environmental health and safety
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department for specific guidance.

Containers: Do not reuse empty containers.[9] Dispose of them as unused product.[5]

By adhering to these safety protocols and operational plans, researchers can safely handle DL-
Glyceraldehyde-2-13C while maintaining the integrity of their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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